Cas no 13760-81-1 (lutetium trifluoride)

• Product Name: lutetium trifluoride
• CAS No: 13760-81-1
• MF: F₃Lu
• MW: 231.962205886841
• MDL: MFCD00016191
• CID: 87132
• PubChem ID: 24867071
• Update Time: 2025-06-08

lutetium trifluoride Chemical and Physical Properties

Names and Identifiers

• lutetium trifluoride
• Lutetium(III) fluoride
• Lutetium fluoride
• r (REO)
• trifluorolutetium
• lutetium fluoride (luf3)
• lutetium(iii) fluoride, reacton
• lutetiumfluoride(luf3)
• Lutetium Fluoride 99.9%
• Lutetium(III) fluoride ,99.99%
• LUTETIUM FLUORIDE ANHYDROUS 99.9%
• LUTETIUM FLUORIDE, 99.9% ANHYDROUS
• LUTETIUM FLUORIDE, 99.90%, ANHYDROUS
• 13760-81-1
• MFCD00016191
• UNII-I36LOL46B6
• DTXSID8065614
• EINECS 237-355-8
• Lutetium(III) fluoride, REacton?
• Q15632886
• FT-0628050
• Lutetium(III) fluoride, anhydrous, powder, 99.99% trace metals basis
• I36LOL46B6
• DTXCID5034432

• MDL： MFCD00016191
• Inchi： 1S/3FH.Lu/h3*1H;/q;;;+3/p-3
• InChI Key： VIHLFTMKXFWYAS-UHFFFAOYSA-K
• SMILES： [Lu](F)(F)F

Computed Properties

• Exact Mass: 231.93600
• Monoisotopic Mass: 231.935977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless hexagonal or orthorhombic crystals
• Density: 8.332
• Melting Point: 1182℃
• Boiling Point: 2200℃
• Flash Point: No data available
• PSA: 0.00000
• LogP: 1.26060
• Solubility: Insoluble
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

lutetium trifluoride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-32
• Safety Instruction： S26; S36/37/39; S45
• RTECS：OK8837500
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on lutetium trifluoride

Comprehensive Guide to Lutetium Trifluoride (CAS No. 13760-81-1): Properties, Applications, and Innovations

Lutetium trifluoride (chemical formula: LuF3, CAS No. 13760-81-1) is a rare-earth fluoride compound renowned for its unique optical and electronic properties. As one of the heaviest and least abundant lanthanides, lutetium forms stable trihalides, with lutetium fluoride being a critical material in advanced technologies. This article explores its structure, synthesis methods, and cutting-edge applications, addressing trending topics like quantum computing materials, solid-state lasers, and nanoparticle coatings.

The crystalline structure of LuF3 adopts an orthorhombic system (space group Pnma), contributing to its high thermal stability (melting point ~1,182°C) and low solubility in water. These traits make it ideal for high-temperature optical coatings and UV-resistant materials, aligning with industry demands for durable components in aerospace and semiconductor manufacturing. Recent studies highlight its role in upconversion nanoparticles (UCNPs) for biomedical imaging, a hotspot in nanomedicine research.

Synthesis of lutetium(III) fluoride typically involves hydrothermal methods or solid-state reactions between lutetium oxide (Lu2O3) and ammonium bifluoride (NH4HF2). Innovations like sol-gel processing now enable precise control over particle size, catering to thin-film deposition needs in optoelectronic devices. Researchers also investigate doping LuF3 with erbium or ytterbium to enhance luminescence efficiency—a key focus in LED phosphor optimization.

In the realm of quantum technologies, LuF3’s low phonon energy (~350 cm⁻¹) minimizes non-radiative decay, making it a candidate for quantum memory substrates. This aligns with Google Scholar’s top-searched terms like "rare-earth quantum materials". Additionally, its transparency in the infrared spectrum (up to 8 µm) supports applications in thermal imaging systems and fiber-optic communications.

Environmental and safety profiles of CAS 13760-81-1 are frequently queried. While LuF3 exhibits low toxicity compared to heavy metals, handling requires standard precautions for powdered reagents. Its non-radioactive nature and stability under gamma irradiation (radiation-hard materials) further boost its use in nuclear reactor sensors.

Market trends indicate growing demand for high-purity lutetium trifluoride (≥99.99%), driven by 5G technology and electric vehicle sensor markets. Suppliers now emphasize sustainable rare-earth extraction—a response to ESG-focused queries like "eco-friendly lanthanide production".

Future directions include LuF3-based multifunctional nanocomposites for anticounterfeiting inks and photocatalysis, addressing patents filed in 2023–2024. As AI-driven material discovery accelerates, machine learning models predict novel dopant combinations to unlock lutetium fluoride’s full potential.